Cas no 6951-27-5 (1-Piperazinecarboxamide,N-(4-nitrophenyl)-4-[2-[[[(4-nitrophenyl)amino]carbonyl]amino]ethyl]-)

• Product Name: 1-Piperazinecarboxamide,N-(4-nitrophenyl)-4-[2-[[[(4-nitrophenyl)amino]carbonyl]amino]ethyl]-
• CAS No: 6951-27-5
• MF: C₂₀H₂₃N₇O₆
• MW: 457.439923524857
• CID: 519618
• PubChem ID: 244122
• Update Time: 2025-04-19

1-Piperazinecarboxamide,N-(4-nitrophenyl)-4-[2-[[[(4-nitrophenyl)amino]carbonyl]amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxamide,N-(4-nitrophenyl)-4-[2-[[[(4-nitrophenyl)amino]carbonyl]amino]ethyl]-
• Oprea1_109609
• N-(4-Nitrophenyl)-N'-(2-{4-[(4-nitrophenyl)carbamoyl]piperazin-1-yl}ethyl)carbamimidic acid
• DTXSID40989466
• NSC54698
• AKOS024300299
• 6951-27-5
• NSC-54698

• Inchi： 1S/C20H23N7O6/c28-19(22-15-1-5-17(6-2-15)26(30)31)21-9-10-24-11-13-25(14-12-24)20(29)23-16-3-7-18(8-4-16)27(32)33/h1-8H,9-14H2,(H,23,29)(H2,21,22,28)
• InChI Key： UHVPLILGRZRPRM-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(=CC=1)[N+](=O)[O-])N1CCN(CCNC(NC2C=CC(=CC=2)[N+](=O)[O-])=O)CC1

Computed Properties

• Exact Mass: 457.17119
• Monoisotopic Mass: 457.170982
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 168
• XLogP3: 1.3

Experimental Properties

• Density: 1.453
• Boiling Point: 717.4°C at 760 mmHg
• Flash Point: 387.7°C
• Refractive Index: 1.681
• PSA: 162.99